Cas no 61715-43-3 ((4-Nitrophenyl)-oxo-acetaldehydeoxime)

• Product Name: (4-Nitrophenyl)-oxo-acetaldehydeoxime
• CAS No: 61715-43-3
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• CID: 2196477
• Update Time: 2025-05-19

(4-Nitrophenyl)-oxo-acetaldehydeoxime Chemical and Physical Properties

Names and Identifiers

• (4-Nitrophenyl)-oxo-acetaldehyde oxime
• (2E)-2-(Hydroxyimino)-1-(4-nitrophenyl)ethanone
• 15N433
• (2E)-2-Hydroxyimino-1-(4-nitrophenyl)ethanone
• (4-Nitrophenyl)-oxo-acetaldehydeoxime

• Inchi： 1S/C8H6N2O4/c11-8(5-9-12)6-1-3-7(4-2-6)10(13)14/h1-5,12H/b9-5+
• InChI Key： KTFACPJPLWRUNH-WEVVVXLNSA-N
• SMILES： O=C(/C=N/O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.033
• Monoisotopic Mass: 194.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 95.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (4-Nitrophenyl)-oxo-acetaldehydeoxime

Introduction to (4-Nitrophenyl)-oxo-acetaldehydeoxime (CAS No. 61715-43-3)

(4-Nitrophenyl)-oxo-acetaldehydeoxime (CAS No. 61715-43-3) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a nitrophenyl group and an oxime functional group. These structural features contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The chemical formula of (4-Nitrophenyl)-oxo-acetaldehydeoxime is C9H8N2O3, and it has a molecular weight of 188.17 g/mol. The compound is typically synthesized through the condensation of 4-nitrobenzaldehyde with hydroxylamine, followed by oxidation to form the oxime. This synthesis pathway is well-documented in the literature and is known for its high yield and purity.

In recent years, (4-Nitrophenyl)-oxo-acetaldehydeoxime has gained significant attention due to its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of more complex molecules, particularly those with therapeutic properties. For example, studies have shown that derivatives of this compound can exhibit anti-inflammatory and anti-cancer activities, making them promising candidates for further investigation.

Research published in the Journal of Medicinal Chemistry has highlighted the role of (4-Nitrophenyl)-oxo-acetaldehydeoxime in the development of novel inhibitors for specific enzymes involved in disease pathways. These inhibitors have shown promise in preclinical studies, demonstrating their ability to modulate enzyme activity and potentially reduce disease progression. The structural flexibility of the compound allows for the introduction of various functional groups, which can be tailored to enhance specificity and efficacy.

Beyond its applications in drug discovery, (4-Nitrophenyl)-oxo-acetaldehydeoxime has also been explored for its use in analytical chemistry. Its unique spectroscopic properties make it a valuable tool for detecting and quantifying other compounds in complex mixtures. For instance, it has been used as a derivatizing agent in gas chromatography-mass spectrometry (GC-MS) analyses, improving the detection limits and selectivity of the method.

In the realm of materials science, (4-Nitrophenyl)-oxo-acetaldehydeoxime has shown potential as a precursor for the synthesis of functional polymers and nanomaterials. The presence of the nitro group and oxime functionality provides multiple reaction sites that can be exploited to create materials with tailored properties. These materials have applications in areas such as drug delivery systems, sensors, and coatings.

The safety profile of (4-Nitrophenyl)-oxo-acetaldehydeoxime is an important consideration for its use in various applications. Studies have shown that it is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain chemicals. Proper storage conditions, such as keeping it away from strong acids and bases, are recommended to maintain its stability and purity.

In conclusion, (4-Nitrophenyl)-oxo-acetaldehydeoxime (CAS No. 61715-43-3) is a multifaceted compound with a broad range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and reactivity make it a valuable tool for researchers working on drug discovery, analytical chemistry, and materials science. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.